Cas no 2228452-25-1 (2-(4-Methoxynaphthalen-1-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4-Methoxynaphthalen-1-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228452-25-1
• MF: C₁₃H₁₃FO₃S
• MW: 268.303926229477
• CID: 5859532
• PubChem ID: 165637737
• Update Time: 2025-06-09

2-(4-Methoxynaphthalen-1-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxynaphthalen-1-yl)ethane-1-sulfonyl fluoride
• EN300-1987410
• 2228452-25-1
• 2-(4-Methoxynaphthalen-1-yl)ethane-1-sulfonyl fluoride

• Inchi： 1S/C13H13FO3S/c1-17-13-7-6-10(8-9-18(14,15)16)11-4-2-3-5-12(11)13/h2-7H,8-9H2,1H3
• InChI Key： FXXKAZOJJIRCNR-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(=C2C=CC=CC=12)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 268.05694361g/mol
• Monoisotopic Mass: 268.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(4-Methoxynaphthalen-1-yl)ethane-1-sulfonyl fluoride

2-(4-Methoxynaphthalen-1-yl)ethane-1-sulfonyl Fluoride (CAS No: 2228452-25-1)

Introduction to 2-(4-Methoxynaphthalen-1-yl)ethane-1-sulfonyl Fluoride

2-(4-Methoxynaphthalen-1-yl)ethane-1-sulfonyl fluoride, a compound with the CAS number 2228452-25-1, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methoxynaphthalene moiety with a sulfonyl fluoride group. The naphthalene ring system, substituted with a methoxy group at the 4-position, provides a rigid aromatic framework, while the sulfonyl fluoride group introduces reactivity and functional versatility. This combination makes it an intriguing candidate for various applications in drug discovery, material synthesis, and catalysis.

Structural Insights and Synthesis

The synthesis of 2-(4-methoxynaphthalen-1-yl)ethane-1-sulfonyl fluoride typically involves multi-step organic transformations. Starting from the naphthalene derivative, the methoxy group is introduced via nucleophilic aromatic substitution or through directed metallation strategies. Subsequent functionalization of the sulfonyl group requires careful control over reaction conditions to ensure selectivity and yield. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have significantly streamlined the synthesis process, making this compound more accessible for research purposes.

Applications in Drug Discovery and Biomedical Research

In the realm of drug discovery, sulfonyl fluoride derivatives like this compound have emerged as valuable building blocks due to their ability to act as bioisosteres or as substrates for enzymatic processes. The methoxynaphthalene moiety confers lipophilicity and potential binding affinity to certain protein targets, making it a promising scaffold for designing small-molecule inhibitors. Recent studies have explored its utility in targeting kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

Moreover, the sulfonyl fluoride group can undergo dynamic covalent chemistry under physiological conditions, enabling the design of prodrugs or self-assembling systems. This dynamic behavior has been leveraged in developing stimuli-responsive drug delivery systems, which are currently under investigation in preclinical models.

Material Science and Catalytic Applications

Beyond biomedical applications, methoxynaphthalenyl sulfonyl fluorides have found utility in material science as precursors for advanced polymers and coatings. The sulfonyl group can participate in polymerization reactions, yielding materials with tailored mechanical and thermal properties. Recent research has focused on incorporating these compounds into polymeric matrices for use in high-performance electronics and optoelectronic devices.

Additionally, this compound serves as a versatile catalyst in organic synthesis. Its ability to activate carbonyl groups through reversible sulfonamide formation has been exploited in asymmetric catalysis and enantioselective reactions. These catalytic applications are particularly relevant in the synthesis of complex natural products and chiral pharmaceutical intermediates.

Toxicological and Environmental Considerations

The safety profile of cas no 2228452-25-1, or sulfonyl fluoride derivatives, is an area of active research. Studies have shown that exposure to such compounds can lead to cellular stress responses due to their reactivity with intracellular nucleophiles. However, recent toxicological assessments indicate that proper handling protocols can mitigate risks associated with occupational exposure.

From an environmental perspective, the persistence and biodegradation of this compound are under scrutiny. Initial data suggest that it undergoes rapid hydrolysis under aqueous conditions, reducing its potential for bioaccumulation. Regulatory frameworks are being developed to ensure responsible use and disposal of such chemicals.

Future Directions and Research Opportunities

The exploration of methoxynaphthalenyl sulfonyl fluorides continues to uncover novel applications across diverse scientific domains. Future research is expected to focus on optimizing synthetic routes for large-scale production, enhancing the biocompatibility of these compounds for biomedical uses, and investigating their role in advanced materials science.

Collaborative efforts between chemists, biologists, and engineers will be crucial in unlocking the full potential of this compound. Its unique chemical properties position it as a key player in addressing challenges in healthcare, technology, and sustainability.